Cas no 1250146-85-0 (1-(Pyridin-3-yl)octan-1-one)
1-(Pyridin-3-yl)octan-1-one structure
Product Name:1-(Pyridin-3-yl)octan-1-one
CAS No:1250146-85-0
MF:C13H19NO
MW:205.296063661575
CID:1032060
PubChem ID:62620572
Update Time:2025-04-20
1-(Pyridin-3-yl)octan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-3-yl)octan-1-one
- 1-pyridin-3-yloctan-1-one
- SCHEMBL552045
- 1-Octanone, 1-(3-pyridinyl)-
- 1250146-85-0
- DTXSID00734434
- AKOS011913463
-
- Inchi: 1S/C13H19NO/c1-2-3-4-5-6-9-13(15)12-8-7-10-14-11-12/h7-8,10-11H,2-6,9H2,1H3
- InChI Key: HXYIZHKBIDOHKS-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30Ų
1-(Pyridin-3-yl)octan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175302-5g |
1-(pyridin-3-yl)octan-1-one |
1250146-85-0 | 95% | 5g |
$518 | 2021-08-05 | |
| Chemenu | CM175302-5g |
1-(pyridin-3-yl)octan-1-one |
1250146-85-0 | 95% | 5g |
$518 | 2022-06-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668791-1g |
1-(Pyridin-3-yl)octan-1-one |
1250146-85-0 | 98% | 1g |
¥1372.00 | 2024-08-09 |
1-(Pyridin-3-yl)octan-1-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
1250146-85-0 (1-(Pyridin-3-yl)octan-1-one) Related Products
- 1570-48-5(3-Propionylpyridine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk